N-(2,5-dimethoxyphenyl)-2-(4-{[(2-phenylethyl)amino]sulfonyl}phenoxy)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[4-(2-phenylethylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C24H26N2O6S/c1-30-20-10-13-23(31-2)22(16-20)26-24(27)17-32-19-8-11-21(12-9-19)33(28,29)25-15-14-18-6-4-3-5-7-18/h3-13,16,25H,14-15,17H2,1-2H3,(H,26,27)
• InChI Key: SBCMWSFSIRUECX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=CC=C3
• Molecular Formula: C24H26N2O6S
• Molecular Weight: 470.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(4-{[(2-phenylethyl)amino]sulfonyl}phenoxy)acetamide, commonly known as "25B-NBOMe," is a synthetic psychedelic drug that belongs to the phenethylamine class. It was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. Since then, it has gained popularity as a recreational drug due to its hallucinogenic effects. However, it has also been studied for its potential medical applications and has shown promise in various scientific research studies.

Mechanism of Action

The mechanism of action of 25B-NBOMe involves its binding to the 5-HT2A receptor, which leads to the activation of various signaling pathways in the brain. This results in altered perception, mood, and cognition. The drug also has some affinity for other serotonin receptors, such as 5-HT1A and 5-HT2C, as well as for the dopamine D2 receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 25B-NBOMe are similar to those of other psychedelic drugs. It can induce visual and auditory hallucinations, altered perception of time and space, and changes in mood and emotions. It can also cause physical effects such as increased heart rate, blood pressure, and body temperature, as well as dilated pupils and muscle tremors.

Advantages and Limitations for Lab Experiments

25B-NBOMe has several advantages and limitations for lab experiments. Its high affinity for the 5-HT2A receptor makes it a useful tool for studying the role of this receptor in various biological processes. It can also be used to investigate the potential therapeutic effects of psychedelics in the treatment of mental health disorders. However, its recreational use and potential for abuse make it a controlled substance, which limits its availability for research purposes.

Future Directions

There are several future directions for research on 25B-NBOMe. One area of interest is its potential therapeutic applications, particularly in the treatment of depression, anxiety, and addiction. Further studies are needed to determine the optimal dosage and administration route for these applications. Another area of research is the mechanism of action of 25B-NBOMe and its interaction with other neurotransmitter systems in the brain. This could lead to the development of new drugs that target these systems for therapeutic purposes. Finally, there is a need for more research on the long-term effects of 25B-NBOMe, particularly on brain function and mental health. This could help to inform public policy on the regulation of this and other psychedelic drugs.

Scientific Research Applications

25B-NBOMe has been studied for its potential medical applications, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 2A receptor (5-HT2A), which is involved in the regulation of mood, cognition, and perception. This receptor is also the target of other psychedelic drugs, such as LSD and psilocybin. Studies have suggested that 25B-NBOMe may have therapeutic potential for the treatment of depression, anxiety, and addiction.